N-cycloheptyl-1-propyl-4-piperidinamine

• IUPAC Name: N-cycloheptyl-1-propylpiperidin-4-amine
• InChI: InChI=1S/C15H30N2/c1-2-11-17-12-9-15(10-13-17)16-14-7-5-3-4-6-8-14/h14-16H,2-13H2,1H3
• InChI Key: HGTBLMDSWHTPMM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC2CCCCCC2
• Molecular Formula: C15H30N2
• Molecular Weight: 238.41 g/mol

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